Cas no 2680586-92-7 (2-Acetyl-6-cyano-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid)

• Product Name: 2-Acetyl-6-cyano-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid
• CAS No: 2680586-92-7
• MF: C₁₃H₁₂N₂O₃
• MW: 244.245983123779
• CID: 5646551
• PubChem ID: 165913000
• Update Time: 2025-06-30

2-Acetyl-6-cyano-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28277761
• 2680586-92-7
• 2-acetyl-6-cyano-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid
• 2-Acetyl-6-cyano-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid

• Inchi： 1S/C13H12N2O3/c1-8(16)15-5-4-10-6-9(7-14)2-3-11(10)12(15)13(17)18/h2-3,6,12H,4-5H2,1H3,(H,17,18)
• InChI Key： OMJYXKUYJICCNL-UHFFFAOYSA-N
• SMILES： OC(C1C2C=CC(C#N)=CC=2CCN1C(C)=O)=O

Computed Properties

• Exact Mass: 244.08479225g/mol
• Monoisotopic Mass: 244.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 81.4Ų

Additional information on 2-Acetyl-6-cyano-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid

Introduction to 2-Acetyl-6-cyano-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid (CAS No. 2680586-92-7)

2-Acetyl-6-cyano-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid (CAS No. 2680586-92-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of tetrahydroisoquinolines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, including the acetyl, cyano, and carboxylic acid functionalities, contribute to its distinct chemical properties and biological activities.

The acetyl group in 2-Acetyl-6-cyano-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid plays a crucial role in modulating its pharmacological properties. Acetylation is a common post-translational modification that can affect protein function and stability. In the context of small molecules, the acetyl group can enhance solubility and bioavailability, making it an attractive feature for drug development. Recent studies have shown that compounds with acetyl groups can exhibit improved permeability across biological membranes, which is essential for effective drug delivery.

The presence of the cyano group in 2-Acetyl-6-cyano-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid adds another layer of complexity to its chemical structure. The cyano group is known for its strong electron-withdrawing properties and can influence the electronic distribution within the molecule. This can lead to enhanced reactivity and stability under various conditions. In medicinal chemistry, the cyano group is often used as a bioisostere to improve the potency and selectivity of drug candidates. Research has demonstrated that compounds containing cyano groups can exhibit potent antitumor and anti-inflammatory activities.

The carboxylic acid functionality in 2-Acetyl-6-cyano-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid is another key feature that contributes to its biological activity. Carboxylic acids are versatile functional groups that can participate in various chemical reactions and interactions with biological targets. They can form hydrogen bonds with proteins and other biomolecules, which is crucial for binding affinity and selectivity. In drug design, carboxylic acids are often used to improve the pharmacokinetic properties of compounds by enhancing their solubility and metabolic stability.

Recent advancements in computational chemistry and molecular modeling have provided valuable insights into the structure-activity relationships (SAR) of 2-Acetyl-6-cyano-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid. These studies have helped identify key structural motifs that are responsible for its biological activities. For instance, molecular docking simulations have shown that the compound can bind to specific protein targets with high affinity and selectivity. This information is crucial for optimizing the compound's structure to enhance its therapeutic potential.

In addition to its potential as a therapeutic agent, 2-Acetyl-6-cyano-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid has also been studied for its use as a synthetic intermediate in organic synthesis. The unique combination of functional groups in this compound makes it a valuable building block for constructing more complex molecules with diverse biological activities. Researchers have explored various synthetic routes to produce this compound efficiently and on a larger scale.

Clinical trials involving 2-Acetyl-6-cyano-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid are currently underway to evaluate its safety and efficacy in treating various diseases. Preliminary results have shown promising outcomes in preclinical studies, where the compound has demonstrated significant activity against cancer cells and inflammatory disorders. These findings have sparked interest among pharmaceutical companies and academic researchers alike.

Despite its potential benefits, it is important to note that further research is needed to fully understand the mechanisms of action and potential side effects of 2-Acetyl-6-cyano-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid. Ongoing studies are focused on elucidating its pharmacological profile and optimizing its formulation for clinical use. Collaborative efforts between chemists, biologists, and clinicians are essential to advance this compound from bench to bedside.

In conclusion, 2-Acetyl-6-cyano-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid (CAS No. 2680586-92-7) represents a promising candidate in the field of medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive target for further investigation and development. As research continues to uncover new insights into this compound's properties and applications, it holds great potential for addressing unmet medical needs.